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Compound of Interest

Compound Name: 2,3-Difluoro-4-iodobenzoic acid

Cat. No.: B1311362

This technical guide provides a comprehensive overview of 2,3-Difluoro-4-iodobenzoic acid,
a halogenated aromatic compound of significant interest to researchers, scientists, and
professionals in drug development. This document details its chemical properties, analytical
methodologies, and applications, presenting data in a structured and accessible format.

Core Chemical Properties and Data

2,3-Difluoro-4-iodobenzoic acid is a valuable building block in organic synthesis, particularly
in the development of novel pharmaceutical agents and advanced materials. Its unique
substitution pattern, featuring two fluorine atoms and an iodine atom on the benzoic acid core,
imparts specific reactivity and properties that are highly sought after in medicinal chemistry.

Quantitative Data Summary

The key quantitative data for 2,3-Difluoro-4-iodobenzoic acid and its related isomers are
summarized in the table below for easy comparison. It is crucial to distinguish between these
isomers as their physical and chemical properties can vary significantly.
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Molecular Weight (

Compound Name Molecular Formula CAS Number
g/mol )
2,3-Difluoro-4-
] ] ] C7H3F210:2 284.00 501433-05-2
iodobenzoic acid
2,6-Difluoro-4-
) ) ) C7H3F2102 283.9988 1160575-07-4[1]
iodobenzoic acid
4,5-Difluoro-2-
) ) ] C7Hs3F2102 284 130137-05-2[2][3]
iodobenzoic acid
2-Fluoro-4-
) ) ] C7HaF102 266.01 124700-40-9[4]
iodobenzoic acid
4-Fluoro-2-
) ) ) C7H4F102 266.01 56096-89-0[5]
iodobenzoic acid
3-Fluoro-4- o
C7H4FIO2 Not explicitly found 825-98-9[6]

iodobenzoic acid

Experimental Protocols

The synthesis and characterization of halogenated benzoic acids like 2,3-Difluoro-4-
iodobenzoic acid involve standard organic chemistry techniques. Below are generalized
experimental protocols based on methodologies reported for similar compounds.

Synthesis of Halogenated Benzoic Acids

A common route for the synthesis of iodo-fluorobenzoic acids involves the halogenation of a
corresponding fluorinated benzoic acid precursor. For instance, the synthesis of 2,3,4-trifluoro-
5-iodobenzoic acid has been achieved through the reaction of 2,3,4-trifluorobenzoic acid with
iodine in the presence of an oxidizing agent and a strong acid.[7] A similar strategy could be
adapted for the synthesis of 2,3-Difluoro-4-iodobenzoic acid.

General lodination Protocol:

e To a solution of the fluorinated benzoic acid precursor in a suitable solvent (e.g., acetic acid),
add iodine and an oxidizing agent (e.g., activated MnOz2, sodium bromate).
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» Carefully add a strong acid, such as sulfuric acid, to the reaction mixture.[7]
o Heat the reaction mixture to the appropriate temperature and stir for a specified duration.
e Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC).

» Upon completion, the reaction mixture is typically poured into ice water to precipitate the
product.[7]

e The crude product is then collected by filtration, washed, and purified, often by
recrystallization or column chromatography.

Analytical Characterization

The structural confirmation and purity assessment of 2,3-Difluoro-4-iodobenzoic acid are
typically performed using a combination of spectroscopic and chromatographic methods.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
essential for elucidating the chemical structure. For example, the *H NMR spectrum of 2-
fluoro-4-iodobenzoic acid in DMSO-d6 shows distinct peaks for the aromatic protons.[8]
Similar analyses would confirm the substitution pattern of 2,3-Difluoro-4-iodobenzoic acid.

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound. For 2-fluoro-4-iodobenzoic acid, a molecular ion peak (MH+) at m/z 266.9
was observed, confirming its molecular formula.[8]

o High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique to assess
the purity of the synthesized compound. Data for related compounds are often available from
suppliers, indicating purity levels typically greater than 98%.[9]

Applications in Research and Drug Development

Halogenated benzoic acids are critical intermediates in the synthesis of complex organic
molecules, particularly in the pharmaceutical industry. The presence of fluorine atoms can
enhance a molecule's metabolic stability, binding affinity, and lipophilicity, while the iodine atom
serves as a versatile handle for further chemical modifications through cross-coupling reactions
like Suzuki and Sonogashira couplings.[5][6][10]
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Derivatives of iodobenzoic acids have been investigated for their potential as antimicrobial and
anticancer agents.[11] Specifically, 2,3-Difluoro-4-iodobenzoic acid can be utilized as a
starting material for the synthesis of novel active pharmaceutical ingredients (APIs).

Visualizations

To aid in the understanding of the experimental workflow, a generalized diagram is provided
below.
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Caption: Generalized workflow for the synthesis and analysis of 2,3-Difluoro-4-iodobenzoic
acid.

As no specific signaling pathways involving 2,3-Difluoro-4-iodobenzoic acid were identified in
the initial research, a diagram illustrating its potential role as a building block in drug discovery
is presented.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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